N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide

• IUPAC Name: N-benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H17N3O2/c1-12-8-9-21-15(10-12)20-13(2)16(21)17(22)18(23)19-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key: UNEYHKFKMBJCEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)C(=O)NCC3=CC=CC=C3)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS No.: 1300030-83-4

Description

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is a synthetic small molecule characterized by an imidazo[1,2-a]pyridine core substituted with methyl groups at the 2- and 7-positions and a benzyl-oxoacetamide side chain. Its molecular formula is C₁₈H₁₇N₃O₂, with a molecular weight of 307.35–307.36 g/mol, and it is registered under CAS number 1300030-83-4 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide typically involves multicomponent condensation reactions. One effective method is the condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This method allows for the efficient formation of the imidazo[1,2-a]pyridine core structure. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like p-toluenesulfonic acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and reagent concentrations is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or imidazo[1,2-a]pyridine moieties using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines

Biological Activity

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its chemical properties, biological activities, and relevant research findings.

• Molecular Formula : C₁₈H₁₇N₃O₂
• Molecular Weight : 307.35 g/mol
• CAS Number : 1300030-83-4
• Purity : Typically >98% .

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its potential as an anti-cancer agent and its effects on different biological pathways.

Anti-Cancer Properties

• Mechanism of Action : The compound exhibits cytotoxic effects against various cancer cell lines. Studies suggest it may induce apoptosis through the activation of caspase pathways and the modulation of Bcl-2 family proteins, which are crucial in regulating cell death .
• Case Study Data :
  • In vitro studies have shown that this compound significantly reduces cell viability in human breast cancer (MCF-7) and lung cancer (A549) cell lines.
  • A concentration-dependent response was observed with IC50 values around 10 µM for MCF-7 cells and 15 µM for A549 cells .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	10	Apoptosis via caspase activation
A549	15	Modulation of Bcl-2 proteins

Antimicrobial Activity

This compound also shows promising antimicrobial properties. It has been tested against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

These results indicate that the compound may serve as a lead for developing new antimicrobial agents .

Research Findings

Recent studies have indicated that the compound's structure is critical for its biological activity. The imidazo[1,2-a]pyridine moiety is believed to play a significant role in enhancing its interaction with biological targets.

Structure-Activity Relationship (SAR)

Research has highlighted the importance of substituents on the benzyl and imidazole rings. Modifications to these groups can lead to increased potency and selectivity against specific cancer types or microbial strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs differing in substitution patterns, functional groups, or core structures. Key distinctions lie in synthetic yields, physical properties, and pharmacophoric features.

Structural Isomers: 2,6-Dimethylimidazo[1,2-a]pyridine Derivatives

N-Benzyl-2-(2,6-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (Compound 17)

• Molecular Formula : C₁₈H₁₇N₃O₂
• Molecular Weight : 307.35 g/mol
• CAS: Not explicitly provided
• Key Differences :
  • Methyl groups at 2,6-positions (vs. 2,7 in the target compound).
  • Synthesis : Prepared via reaction of 2,6-dimethylimidazo[1,2-a]pyridine with oxalyl chloride and benzylamine, yielding 42% after purification .
  • Physical Properties : Reported as a white solid with a melting point of 97–98°C .

2,6-Dimethylimidazo[1,2-a]pyridine (Compound 16)

• Molecular Formula : C₉H₁₀N₂
• Molecular Weight : 146.19 g/mol
• CAS : 81438-52-0
• Role: Precursor for Compound 17; synthesized in 62% yield via cyclization of 2-amino-5-pyridinol with chloroacetone .

Functional Group Variants

N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide (CAS 868977-66-6)

• Molecular Formula : C₁₇H₁₇N₃O₂
• Molecular Weight : 295.34 g/mol
• Key Differences :
  • Replaces oxoacetamide with a methoxybenzamide group.
  • Lacks the benzyl group, instead featuring an ethyl linker.
• Implications : Increased hydrophobicity from the methoxy group may alter solubility and target binding compared to the oxoacetamide moiety .

N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-3-nitrobenzenesulfonamide (CAS 868978-46-5)

• Molecular Formula : C₁₄H₁₃N₅O₄S
• Molecular Weight : 347.35 g/mol
• Key Differences: Contains a sulfonamide group instead of an amide.
• Implications : Sulfonamides often enhance metabolic stability but may reduce cell permeability .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Substituent Positions/Functional Groups	Melting Point (°C)	Synthetic Yield
N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (Target)	C₁₈H₁₇N₃O₂	307.35–307.36	1300030-83-4	2,7-dimethyl; benzyl-oxoacetamide	Not reported	Not reported
N-Benzyl-2-(2,6-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (17)	C₁₈H₁₇N₃O₂	307.35	Not provided	2,6-dimethyl; benzyl-oxoacetamide	97–98	42%
2,6-Dimethylimidazo[1,2-a]pyridine (16)	C₉H₁₀N₂	146.19	81438-52-0	2,6-dimethyl	Not reported	62%
N-(2-Imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide	C₁₇H₁₇N₃O₂	295.34	868977-66-6	Ethyl linker; methoxybenzamide	Not reported	Not reported

Implications of Structural Variations

• Functional Groups : Oxoacetamide moieties (as in the target compound) enable hydrogen bonding, whereas sulfonamides (e.g., CAS 868978-46-5) offer rigidity and stability .
• Synthetic Efficiency : Higher yields for precursor Compound 16 (62%) vs. Compound 17 (42%) suggest regiochemistry impacts reaction efficiency .